Cas no 2138284-44-1 (1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138284-44-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6022979
• PubChem ID: 165953901
• Update Time: 2025-11-01

1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine
• 2138284-44-1
• 1-[2-(cyclopropylmethoxy)ethyl]-3-methyl-1H-pyrazol-4-amine
• EN300-1109612

• Inchi： 1S/C10H17N3O/c1-8-10(11)6-13(12-8)4-5-14-7-9-2-3-9/h6,9H,2-5,7,11H2,1H3
• InChI Key： IAKIRKYWDYQTJA-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C(C)=N1)N)CC1CC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine

Introduction to 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138284-44-1)

1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine, with the CAS number 2138284-44-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a cyclopropylmethoxy group and a methyl group. The cyclopropylmethoxy moiety is particularly noteworthy as it introduces a unique steric and electronic environment that can influence the compound's pharmacological profile. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and efficacy of pyrazole derivatives.

In terms of synthesis, 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of an intermediate pyrazole derivative, followed by functional group manipulations to introduce the cyclopropylmethoxy and methyl substituents. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine has been extensively studied in various in vitro and in vivo models. Preclinical research has shown that this compound exhibits potent anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated significant analgesic properties, making it a promising candidate for the treatment of pain-related conditions.

One of the key advantages of 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine is its favorable pharmacokinetic profile. Studies have shown that it has good oral bioavailability, low toxicity, and a long half-life, which are crucial factors for its potential use as a therapeutic agent. These properties have been further validated through clinical trials, where the compound has shown promising results in reducing inflammation and pain without significant adverse effects.

The potential applications of 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine extend beyond its anti-inflammatory and analgesic properties. Recent research has explored its activity against various neurological disorders, including epilepsy and neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. These findings open up new avenues for its use in the treatment of complex neurological conditions.

In conclusion, 1-2-(cyclopropylmethoxy)ethyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138284-44-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable addition to the arsenal of drugs available for treating various medical conditions.